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Compound of Interest

Compound Name: Butyric-3,3-D2 acid

Cat. No.: B3044193 Get Quote

Essential Safety and Handling Guide for Butyric-3,3-
D2 Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Butyric-3,3-D2 acid. The following

procedures are designed to ensure safe handling, use, and disposal of this compound.

Chemical Identity:

Name: Butyric-3,3-d2 Acid

Synonyms: Butanoic-3,3-d2 acid

CAS Number: 64833-96-1[1]

Chemical Formula: CC([2H])([2H])CC(O)=O[1]

Butyric-3,3-D2 acid is a deuterated form of butyric acid. While deuteration can alter metabolic

pathways, the immediate physical and chemical hazards are expected to be nearly identical to

those of non-deuterated butyric acid. Butyric acid is a corrosive, combustible liquid with a

strong, unpleasant odor.[2] It can cause severe skin burns and eye damage.[3][4][5]
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Strict adherence to PPE protocols is mandatory to prevent exposure. The substance is

corrosive to the eyes, skin, and respiratory tract.[2]

PPE Category Specification Rationale

Hand Protection

Wear suitable chemical

protection gloves tested

according to EN 374.[4][6]

Materials such as nitrile or

butyl rubber are recommended

for handling acids.[7]

To prevent skin contact, which

can cause severe burns and

irritation.[3]

Eye & Face Protection

Use safety goggles with side

protection.[6] A face shield

should be worn in addition to

goggles where there is a high

risk of splashing.[7]

To protect against splashes

that can cause severe eye

damage, including loss of

vision.[5][8][9]

Skin & Body Protection

Wear a lab coat, protective

clothing, or a chemical-

resistant apron.[8][10] For

larger quantities or significant

exposure risk, a full protective

suit may be necessary.[10]

To protect skin from burns and

irritation.[8] Contaminated

clothing should be removed

immediately and washed

before reuse.[3][5]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[4] If

ventilation is inadequate or

during a large spill, wear a

suitable respirator (e.g., full-

face respirator with acid gas

cartridges).[2][3][7]

Inhalation of vapors can cause

severe irritation to the

respiratory tract, characterized

by coughing and shortness of

breath.[8]

Operational Plan: Handling and Disposal
This section provides a step-by-step guide for the safe handling and disposal of Butyric-3,3-D2
acid.
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Step 1: Preparation and Engineering Controls
Designated Area: All work with Butyric-3,3-D2 acid must be conducted in a designated

area, such as a chemical fume hood, to control vapor exposure.[11]

Ventilation: Ensure the fume hood or other local exhaust ventilation is operational and

certified.

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible

and have been recently tested.[12]

Spill Kit: Have a spill kit readily available. The kit should contain an absorbent material

suitable for acids (e.g., sand, diatomaceous earth, or universal binders) and a neutralizing

agent like soda lime.[6][8]

PPE Donning: Before handling the chemical, put on all required PPE as specified in the table

above.

Step 2: Chemical Handling Protocol
Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: When transferring the liquid, do so slowly and carefully to avoid splashing. Use

appropriate tools like a pipette or a graduated cylinder.

Avoid Incompatibilities: Keep the acid separated from strong bases, strong oxidants, and

metals, as it can react with them.[8]

No Contamination: Do not eat, drink, or smoke in the handling area.[3][8]

Container Sealing: Keep the container tightly closed when not in use to prevent the escape

of vapors.[12][13]

Step 3: Disposal Plan
Waste Classification: Butyric-3,3-D2 acid and its container must be disposed of as

hazardous waste.[6] Do not mix with other waste streams unless explicitly permitted by your

institution's safety protocols.[5]
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Waste Collection:

Collect all waste material, including any contaminated absorbents from spills, in a

designated, properly labeled hazardous waste container.[6]

The container must be compatible with corrosive materials.

Labeling: Label the waste container clearly with "Hazardous Waste," "Corrosive," and the

chemical name "Butyric-3,3-D2 acid."

Storage: Store the sealed waste container in a cool, well-ventilated, and designated

hazardous waste storage area, away from incompatible materials.

Final Disposal: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do

not pour down the drain.[6]

Emergency Procedures
Skin Contact: Immediately take off all contaminated clothing.[5] Rinse the affected skin with

plenty of water for at least 15-20 minutes.[3] Seek immediate medical attention as corrosive

injuries can be hard to cure.[6]

Eye Contact: Immediately flush the eyes with plenty of water for 10-15 minutes, holding the

eyelids open.[6] Remove contact lenses if possible.[3][5] Seek immediate medical attention.

[5]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[5] If symptoms persist or in case of doubt, seek medical advice.[6]

Ingestion: Rinse the mouth immediately with water.[6] Do NOT induce vomiting.[3][8] Call a

physician or poison control center immediately, as there is a danger of perforation of the

esophagus and stomach.[6]

Spill: Evacuate the area. Wearing full PPE, cover the spill with an acid-neutralizing

absorbent.[6] Collect the material into a suitable container for hazardous waste disposal.

Ventilate the affected area.[6]
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Caption: Workflow for safe handling and disposal of Butyric-3,3-D2 acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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